Aderamastat

• CAS: 877176-23-3
• Molecular Formula: C21H18N2O4S
• Molecular Weight: 394.4 g/mol
• InChI: InChI=1S/C21H18N2O4S/c1-13-3-2-4-14(11-13)12-27-15-5-7-16(8-6-15)28-17-9-10-26-19(17)18-20(24)23-21(25)22-18/h2-11,18H,12H2,1H3,(H2,22,23,24,25)
• InChIKey: CXEKSVVDMIAMLF-UHFFFAOYSA-N

Aderamastat (FP-025): Selective Oral MMP-12 Inhibitor

Aderamastat (CAS 877176-23-3, also known as FP-025) is a small-molecule, orally bioactive matrix metalloproteinase 12 (MMP-12) inhibitor [1]. It is a non-hydroxamate compound that exhibits high selectivity for MMP-12 over other MMP family members . Aderamastat is under clinical development for respiratory conditions, including allergic asthma and pulmonary fibrosis, and has demonstrated positive Phase 2 proof-of-concept data [2].

Inhibitor Type Oral non-hydroxamate MMP-12 inhibitor

Selectivity Context Reported high selectivity over MMP-2

Development Context Phase 2 clinical endpoint study in allergic asthma

• [1] KEGG DRUG: Aderamastat, Entry D12909 View Source
• [2] Foresee Pharmaceuticals. Newsroom: Foresee Pharmaceuticals Presents Data From its Aderamastat Program at ERS 2023. View Source

Why MMP-12 Inhibitor Substitution Fails

MMP-12 inhibitors are not interchangeable due to substantial differences in selectivity profiles, chemotypes, pharmacokinetics, and clinical development stages. Aderamastat distinguishes itself through a non-hydroxamate structure that avoids metal-chelating toxicity liabilities common to many broad-spectrum MMP inhibitors, and it has advanced to Phase 2 clinical trials with demonstrated efficacy in allergic asthma [1]. Competing MMP-12 inhibitors like MMP408 exhibit species-dependent potency variations and lack the same level of clinical validation, while dual inhibitors such as AZD1236 carry broader off-target risks . These factors make direct substitution scientifically unsound without rigorous re-validation.

MMP-12 selectivity profile over MMP-2 may differ across inhibitors, altering off-target activity in cell-based assays.

Oral bioavailability and human plasma PK reported for Aderamastat may not transfer to other MMP-12 inhibitors lacking human data.

Phase 2 FEV1 endpoint response in allergic asthma is product-specific; class-level assumption risks model mismatch.

• [1] Abd-Elaziz K, et al. First-in-Man Safety, Tolerability, and Pharmacokinetics of a Novel and Highly Selective Inhibitor of Matrix Metalloproteinase-12, FP-025: Results from Two Randomized Studies in Healthy Subjects. Clin Drug Investig. 2021 Jan;41(1):65-76. View Source

Quantitative Differentiators vs. Comparators

Superior MMP-12 Selectivity over MMP-2

Aderamastat demonstrates 90-fold selectivity over the closest MMP family member, MMP-2, and two to three orders of magnitude selectivity over seven other MMPs (MMP-1, MMP-3, MMP-7, MMP-8, MMP-9, MMP-13, and MMP-14) . In contrast, the dual MMP-9/12 inhibitor AZD1236 lacks this level of selectivity and has been associated with off-target adverse events in clinical trials [1].

MMP-12 Selectivity over MMP-2

Cross-study comparable

Aderamastat: 90-fold vs. AZD1236: >10-fold

Supports selectivity profile review for MMP-12 over MMP-2

Assay conditions may influence selectivity ratio

Evidence Dimension	Selectivity over other MMPs
Target Compound Data	90-fold over MMP-2; 100-1000 fold over other 7 MMPs
Comparator Or Baseline	AZD1236: dual MMP-9/12 inhibitor; MMP-12 inhibitor MMP408: 60-fold over MMP-13, >500-fold over other MMPs
Quantified Difference	Aderamastat: >90-fold selectivity; AZD1236: dual inhibition; MMP408: 60-fold over MMP-13
Conditions	In vitro enzyme inhibition assays

Why This Matters

High selectivity minimizes off-target effects, a critical consideration for long-term therapeutic use in chronic diseases.

• [1] Magnussen H, et al. Safety and tolerability of an oral MMP-9 and -12 inhibitor, AZD1236, in patients with moderate-to-severe COPD: a randomised controlled 6-week trial. Pulm Pharmacol Ther. 2011 Oct;24(5):525-32. View Source

Clinically Validated Human Oral Bioavailability

Aderamastat is a non-hydroxamate MMP-12 inhibitor, a structural feature that distinguishes it from many early-generation broad-spectrum MMP inhibitors (e.g., Marimastat, Batimastat) which are hydroxamate-based and associated with musculoskeletal toxicity due to off-target metal chelation . This chemotype difference is hypothesized to contribute to Aderamastat's favorable safety profile observed in Phase 1 and 2 trials [1].

Human PK Characterization

Cross-study comparable

Validated LC-MS/MS method; Phase 2 exposure data

Supports human PK translation context for in vivo studies

Species differences may affect exposure translation

Evidence Dimension	Inhibitor chemotype and associated toxicity
Target Compound Data	Non-hydroxamate
Comparator Or Baseline	Broad-spectrum MMP inhibitors (e.g., Marimastat): hydroxamate-based
Quantified Difference	Aderamastat: non-hydroxamate; Marimastat: hydroxamate; associated with musculoskeletal toxicity
Conditions	In vitro enzyme inhibition; clinical safety observations

Why This Matters

Avoidance of hydroxamate-related toxicities broadens the therapeutic window and improves long-term tolerability.

• [1] Abd-Elaziz K, et al. First-in-Man Safety, Tolerability, and Pharmacokinetics of a Novel and Highly Selective Inhibitor of Matrix Metalloproteinase-12, FP-025: Results from Two Randomized Studies in Healthy Subjects. Clin Drug Investig. 2021 Jan;41(1):65-76. View Source

Phase 2 Efficacy in Allergic Asthma

In a Phase 2 proof-of-concept study in patients with mild allergic asthma, Aderamastat met the primary endpoint of protection against allergen-induced late asthmatic response (LAR), as measured by FEV1 AUC-3-8 [1]. This is a clinically meaningful endpoint not yet demonstrated for other selective MMP-12 inhibitors such as MMP408 or linvemastat (FP-020), which remain in earlier development stages [2].

Phase 2 Asthma Endpoint

Cross-study comparable

Met primary endpoint (FEV1 AUC3-8h) in mild allergic asthma

Reported endpoint response in human asthma trial

Specific to HDM-allergic asthma model

Evidence Dimension	Clinical development stage and efficacy endpoint
Target Compound Data	Phase 2 completed; primary endpoint FEV1 AUC-3-8 met
Comparator Or Baseline	MMP408: preclinical only; Linvemastat (FP-020): Phase 1 completed
Quantified Difference	Aderamastat: Phase 2 positive; MMP408: no clinical data; FP-020: Phase 1 only
Conditions	Phase 2 allergic asthma trial (NCT03304964)

Why This Matters

Positive Phase 2 data significantly de-risks the compound for clinical research and positions it ahead of earlier-stage competitors.

• [1] Foresee Pharmaceuticals. Newsroom: Foresee Pharmaceuticals Presents Data From its Aderamastat Program at ERS 2023. View Source
• [2] Foresee Pharmaceuticals Licenses MMP-12 Inhibitor Portfolio to Primevera Therapeutics in $584.5 Million Deal, 2026. View Source

Non-Hydroxamate Scaffold for Improved Stability

Aderamastat, formulated as an amorphous solid dispersion (ASD-in-Capsule), exhibits a human elimination half-life of 6-8 hours with dose-dependent exposure [1]. This oral bioavailability profile is superior to some MMP-12 inhibitors like MMP408, which shows species-dependent potency and requires higher doses in rodents for in vivo efficacy .

Non-Hydroxamate Scaffold

Class-level inference

Non-hydroxamate zinc-binding group

May support improved pharmacokinetic stability

Review metabolic profiling data

Evidence Dimension	Oral pharmacokinetics in humans
Target Compound Data	Half-life: 6-8 hours; dose-proportional exposure up to 100 mg; 1.7-fold accumulation
Comparator Or Baseline	MMP408: no human PK data; rodent IC50: 160-320 nM (mouse/rat)
Quantified Difference	Aderamastat: human PK established; MMP408: species potency variation
Conditions	Phase 1 SAD/MAD studies in healthy volunteers

Why This Matters

Established human PK simplifies dose selection for clinical research and reduces translational uncertainty.

• [1] Abd-Elaziz K, et al. First-in-Man Safety, Tolerability, and Pharmacokinetics of a Novel and Highly Selective Inhibitor of Matrix Metalloproteinase-12, FP-025: Results from Two Randomized Studies in Healthy Subjects. Clin Drug Investig. 2021 Jan;41(1):65-76. View Source

High-Value Application Scenarios

Translational Asthma Mechanism Studies

Given its positive Phase 2 data in protecting against allergen-induced FEV1 decline, Aderamastat is the preferred tool compound for preclinical and clinical research targeting MMP-12 in allergic asthma and related respiratory inflammatory conditions [1].

COPD and Pulmonary Fibrosis Drug Discovery

MMP-12 is implicated in fibrotic tissue remodeling. Aderamastat's high selectivity and oral bioavailability make it suitable for chronic dosing in pulmonary fibrosis animal models and for translational research exploring MMP-12 inhibition as an anti-fibrotic strategy .

Academic Research with Non-Hydroxamate Inhibitor

Researchers requiring an MMP-12 inhibitor with minimal off-target activity, especially in long-term toxicology or disease models where broad-spectrum MMP inhibition is contraindicated, should prioritize Aderamastat due to its non-hydroxamate chemotype and demonstrated >90-fold selectivity .

Application

Selection Property

Validation Focus

Airway inflammation mechanism studies

MMP-12 selectivity profile

Endpoint assessment in asthma models

COPD / pulmonary fibrosis drug discovery reference

Reported Phase 2 endpoint reference

Comparator assay context for novel inhibitors

Non-hydroxamate inhibitor research tool

Non-hydroxamate scaffold

Pharmacokinetic profile in chronic lung disease models

• [1] Foresee Pharmaceuticals. Newsroom: Foresee Pharmaceuticals Presents Data From its Aderamastat Program at ERS 2023. View Source